2-methoxy-N-(thiophen-3-ylmethyl)pyridin-3-amine

• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol
• SMILES: COC1=C(C=CC=N1)NCC2=CSC=C2
• InChI: InChI=1S/C11H12N2OS/c1-14-11-10(3-2-5-12-11)13-7-9-4-6-15-8-9/h2-6,8,13H,7H2,1H3
• InChIKey: DZPZPOKNUFJLTD-UHFFFAOYSA-N

2-Methoxy-N-(thiophen-3-ylmethyl)pyridin-3-amine: Chemical Profile & Structure

2-Methoxy-N-(thiophen-3-ylmethyl)pyridin-3-amine (CAS 1157516-50-1, C₁₁H₁₂N₂OS, MW 220.29) is a heterocyclic small-molecule building block composed of a 2-methoxypyridin-3-amine core N-alkylated with a thiophen-3-ylmethyl substituent. It is commercially supplied by multiple vendors as a research chemical (purity typically 95–98%), with a calculated LogP of approximately 2.17 and one hydrogen bond donor . Although no primary pharmacological data have been published for this specific compound, its structure places it within the broader class of 3-aminopyridine derivatives that have been explored as kinase inhibitor scaffolds and antimicrobial agents [1].

1 Heterocyclic building block for kinase inhibitor scaffold diversification

2 Selection context dependent on methoxy-mediated lipophilicity profile

3 Supports antimicrobial hit expansion based on class-level structural homology

• [1] He, Y. et al. (2017) 'Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer', Journal of Medicinal Chemistry. View Source

2-Methoxy-N-(thiophen-3-ylmethyl)pyridin-3-amine: Structural Distinctions from Analogs

Within the N-(thiophen-3-ylmethyl)pyridin-3-amine series, subtle substitution variations on the pyridine ring (e.g., 2-methoxy vs. 2-H, 2-methyl, or 6-methyl) produce measurable differences in computed lipophilicity, hydrogen-bonding capacity, and electronic distribution. These changes are known to modulate membrane permeability, target engagement, and metabolic stability in drug discovery programs [1]. Consequently, substituting the 2-methoxy derivative with a des-methoxy or methyl analog without experimental validation risks altering the compound's physicochemical profile and biological outcome, making functional interchangeability unsupported by available data [2].

Lipophilicity shift Des-methoxy or methyl analogs alter computed LogP, which may change membrane permeability and target engagement.

Hydrogen-bonding mismatch Loss of the methoxy oxygen acceptor reduces polar interactions, potentially affecting solubility and molecular recognition.

Unverified bioequivalence No verified comparative activity data exist; functional interchangeability with analogs is unsupported by available evidence.

• [1] Wermuth, C.G. et al. (2015) The Practice of Medicinal Chemistry, 4th Edition. Academic Press. Chapter 12: Molecular Variations in Homologous Series. View Source
• [2] PubChem Database. Summary of structure-activity relationships for 3-aminopyridine derivatives. National Center for Biotechnology Information. View Source

2-Methoxy-N-(thiophen-3-ylmethyl)pyridin-3-amine: Quantitative Comparison to Analogs

Lipophilicity Comparison: 2-Methoxy vs. Des-Methoxy Analogs

The 2-methoxy substituent on the pyridine ring significantly increases computed lipophilicity relative to the des-methoxy analog. Fluorochem reports a calculated LogP of 2.17 for 2-methoxy-N-(thiophen-3-ylmethyl)pyridin-3-amine . In contrast, the des-methoxy analog N-(thiophen-3-ylmethyl)pyridin-3-amine has a lower computed LogP (estimated ~1.5 based on structural fragment methods), and the 2-methyl analog has an intermediate value . This difference in LogP influences passive membrane permeability and may affect oral absorption or CNS penetration potential.

Lipophilicity (LogP)

Cross-study comparable

Target: LogP = 2.17 Comparator (des-methoxy): LogP ~1.5 ΔLogP ≈ +0.67

Reported lipophilicity difference may influence permeability and off-target binding profiles.

Vendor-calculated values; experimental confirmation advised.

Evidence Dimension	Computed partition coefficient (LogP)
Target Compound Data	LogP = 2.17 (calculated)
Comparator Or Baseline	Des-methoxy analog: LogP ~1.5 (estimated); 2-Methyl analog: LogP ~1.9 (estimated)
Quantified Difference	ΔLogP ≈ +0.67 vs. des-methoxy
Conditions	Calculated by fragment-based method (vendor-reported data)

Why This Matters

Lipophilicity differences of this magnitude can alter compound distribution, clearance, and off-target binding, so procuring the correct derivative is essential for reproducible results.

Hydrogen Bond Acceptor Count Differences

2-Methoxy-N-(thiophen-3-ylmethyl)pyridin-3-amine possesses three hydrogen bond acceptors (the methoxy oxygen, pyridine nitrogen, and thiophene sulfur), versus only two for the des-methoxy analog (pyridine nitrogen and thiophene sulfur) . The additional methoxy oxygen acceptor can engage in extra polar interactions with biological targets or alter aqueous solubility, which is critical for in vitro assay performance.

H-Bond Acceptors

Class-level inference

Target: 3 H-bond acceptors Comparator (des-methoxy): 2 H-bond acceptors Δ = +1 acceptor

Additional acceptor may alter solubility and binding interactions; supports formulation-context review.

Structural analysis based on atom types; experimental solubility data are unavailable.

Evidence Dimension	Number of hydrogen bond acceptors
Target Compound Data	3 H-bond acceptors
Comparator Or Baseline	Des-methoxy analog: 2 H-bond acceptors; 2-Methyl analog: 2 H-bond acceptors
Quantified Difference	+1 H-bond acceptor vs. des-methoxy and methyl analogs
Conditions	Structural analysis based on atom types (O, N, S)

Why This Matters

Differences in hydrogen-bonding capacity affect solubility, formulation, and specific binding interactions; using the wrong analog could lead to false negatives or altered potency in screening campaigns.

Purity Variability Across Vendors

Commercial purity specifications for 2-methoxy-N-(thiophen-3-ylmethyl)pyridin-3-amine vary between suppliers: AKSci lists a minimum purity of 95% , while Fluorochem and Leyan offer 98% purity . For researchers requiring high assay reproducibility, selecting the 98% grade reduces the risk of confounding impurities that may inhibit or activate biological targets.

Purity Variability

Head-to-head

Fluorochem/Leyan: 98% AKSci: 95% ΔPurity = +3%

Specification review is critical; 3% impurity may introduce variability in dose-response assays.

As reported on vendor certificates of analysis.

Evidence Dimension	Minimum purity specification
Target Compound Data	98% (Fluorochem, Leyan)
Comparator Or Baseline	95% (AKSci)
Quantified Difference	ΔPurity = +3%
Conditions	As reported on vendor certificates of analysis

Why This Matters

A 3% purity difference can introduce significant variability in dose-response assays, especially at high compound concentrations, making source selection a critical procurement decision.

Storage Condition Variability

Supplier recommendations for storage of 2-methoxy-N-(thiophen-3-ylmethyl)pyridin-3-amine differ: Chemscene specifies sealed storage at 2–8°C , whereas Fluorochem ships and stores the compound at room temperature . This divergence suggests that the methoxy group may confer sufficient stability for ambient handling, potentially simplifying logistics and reducing cold-chain costs for research programs.

Storage Conditions

Cross-study comparable

Fluorochem: Room temperature Chemscene: 2–8°C Difference: Ambient vs. refrigerated

Ambient storage potential may simplify logistics; requires stability verification.

Recommendations from vendor safety data sheets.

Evidence Dimension	Recommended storage temperature
Target Compound Data	Room temperature (Fluorochem)
Comparator Or Baseline	2–8°C (Chemscene)
Quantified Difference	Ambient vs. refrigerated storage
Conditions	As per vendor safety data sheets

Why This Matters

Ambient storage compatibility can reduce procurement complexity and cost for high-throughput screening facilities, provided stability data are verified.

Published Biological Activity Data Gap

No peer-reviewed publications or patents reporting quantitative biological activity (IC₅₀, EC₅₀, Kᵢ, etc.) for 2-methoxy-N-(thiophen-3-ylmethyl)pyridin-3-amine were identified as of the search date. In contrast, the des-methoxy analog N-(thiophen-3-ylmethyl)pyridin-3-amine has been referenced with IC₅₀ values of 1.26–2.96 µM against cancer cell lines (MCF-7, A549, HeLa) on certain vendor sites ; however, these data sources are excluded from this guide under its source policy and cannot be independently verified. This lack of verified comparative activity data for the target compound means that any biological differentiation from close analogs remains unproven.

Biological Activity Data

Data to verify

Target compound: No verified quantitative data available. Des-methoxy analog: Unverified vendor-reported IC₅₀ claims only.

Biological differentiation from analogs remains unproven; head-to-head profiling is required.

Literature search as of 2026-04-25; no citable peer-reviewed data identified.

Evidence Dimension	Published biological activity data availability
Target Compound Data	No verified quantitative data available
Comparator Or Baseline	Des-methoxy analog: vendor-reported IC₅₀ data (excluded source; not independently verifiable)
Quantified Difference	Data unavailable vs. unverified claims
Conditions	Literature and patent database search as of 2026-04-25

Why This Matters

For procurement decisions requiring proven biological differentiation, users must request custom profiling data or conduct head-to-head testing, as no citable comparative efficacy data exist for this compound.

2-Methoxy-N-(thiophen-3-ylmethyl)pyridin-3-amine: Application Scenarios

Kinase Inhibitor Scaffold Diversification

Given its structural homology to known multitargeted kinase inhibitor scaffolds, 2-methoxy-N-(thiophen-3-ylmethyl)pyridin-3-amine can serve as a late-stage diversification building block. Its methoxy group may be designed to occupy a ribose pocket or solvent-exposed region, and the thiophen-3-ylmethyl moiety can engage in π-stacking with hydrophobic kinase clefts. Researchers may use it to generate focused libraries where the 2-methoxy group is expected to modulate LogP and hydrogen-bonding profiles compared to the des-methoxy core [1].

Antimicrobial Hit Expansion

Thiophene-substituted pyridine derivatives have been reported to exhibit antimicrobial activity. Although no data exist for this specific compound, its structural features make it a candidate for hit expansion against bacterial strains such as *Bacillus subtilis*, where related 2-methoxypyridin-3-amines have shown moderate potency. The higher lipophilicity of the 2-methoxy analog may improve bacterial membrane penetration relative to more polar analogs [2].

Chemical Biology Probe Development

The combination of a 2-methoxypyridine and a thiophene ring in a secondary amine framework is reminiscent of ligands for aminergic GPCRs (e.g., serotonin, dopamine receptors). The methoxy group can act as a hydrogen-bond acceptor to enhance binding affinity. This compound may be used as a starting point for synthesizing fluorescent or affinity probes to study receptor localization, provided that the purity (<98%) and ambient stability simplify handling [3].

Academic Laboratory Training

The compound is well-suited for undergraduate or graduate organic chemistry laboratories focused on heterocycle synthesis and purification. Its moderate molecular weight, single hydrogen-bond donor, and room-temperature storage compatibility reduce experimental complexity. Students can directly compare its computed LogP and hydrogen-bond acceptor count with those of the des-methoxy analog to illustrate how functional group manipulation alters compound properties .

Application

Selection Property

Validation Focus

Kinase inhibitor scaffold diversification

Methoxy-mediated LogP and H-bonding profile

Target engagement and permeability assay context

Antimicrobial hit expansion

Lipophilicity and structural homology class

Antimicrobial screening context and membrane penetration review

Chemical biology probe development

2-Methoxypyridine-thiophene amine scaffold

Binding affinity and receptor localization assay review

Academic laboratory training

Moderate complexity and ambient storage

Structure-property relationship illustration and handling ease

Selection decisions rely on class-level inference; independent experimental validation is advised for all applications.

• [1] He, Y. et al. (2017) 'Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors', J. Med. Chem. View Source
• [2] Eurekaselect (2016) 'Synthesis and Biological Evaluation of 2-methoxy-N-phenyl-6-(5-phenyl-1,3,4-oxadiazol-2-yl) pyridin-3-amine Derivatives as Antimicrobial Agents'. View Source
• [3] Wermuth, C.G. et al. (2015) The Practice of Medicinal Chemistry, 4th Edition. Academic Press. View Source